(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. The compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives often exhibit antimicrobial properties. Researchers have explored the antibacterial and antifungal effects of compounds similar to our target molecule. These investigations could lead to novel antibiotics or antifungal agents .
Anticancer Potential
Thiazoles have been investigated for their anticancer activity. Our compound’s structural features make it an intriguing candidate for further study. Researchers might explore its effects on cancer cell lines, tumor growth inhibition, and potential mechanisms of action .
Antioxidant Properties
Thiazoles can act as antioxidants, protecting cells from oxidative stress. Investigating whether our compound possesses antioxidant activity could reveal its potential health benefits .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases. Researchers might explore whether our compound has anti-inflammatory properties, potentially contributing to drug development .
Neuroprotective Applications
Given the compound’s unique structure, it could be relevant in neuroprotective research. Investigating its effects on neuronal cells, neurotransmitter systems, or neurodegenerative diseases could yield valuable insights .
Cardiovascular Health
Thiazoles have been studied for their antihypertensive effects. Our compound’s piperazine ring and nitrofuran group might contribute to cardiovascular benefits. Researchers could explore its impact on blood pressure regulation .
Mechanism of Action
Target of Action
Compounds with similar structures, such as substituted 4-(thiazol-5-yl)-2-(phenylamino)pyrimidines, have been found to be highly active cdk9 inhibitors . CDK9 is a cyclin-dependent kinase that plays a crucial role in the regulation of transcription and cell cycle progression .
Mode of Action
Similar compounds have been shown to inhibit cdk9 by binding to it and preventing its normal function . This inhibition selectively targets survival proteins and reinstates apoptosis in cancer cells .
Biochemical Pathways
Cdk9 inhibitors generally affect the cell cycle and transcription regulation pathways . By inhibiting CDK9, these compounds can disrupt the normal cell cycle progression and induce apoptosis .
Result of Action
Similar compounds have demonstrated potent anticancer activity against primary chronic lymphocytic leukemia cells . This is likely due to the induction of apoptosis through the inhibition of survival proteins .
properties
IUPAC Name |
[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrofuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4S/c1-11-3-5-14-16(12(11)2)19-18(27-14)21-9-7-20(8-10-21)17(23)13-4-6-15(26-13)22(24)25/h3-6H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJMPWCMYGBJXNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=C(O4)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.